5-tert-butyl-2-hydroxy-3-methoxybenzaldehyde

• CAS RN: 85943-68-6
• Molecular Formula: C12H16O3
• Molecular Weight: 208.3

Description

5-tert-Butyl-2-hydroxybenzaldehyde is a 5-substituted 2-hydroxy aromatic aldehyde. It has antibacterial activity and is used in the preparation of nickel complexes. It is structurally related to 3,5-di-t-butylcatechol (DTCAT) but is not as potent an activator of rat skeletal muscle ryanodine receptor Ca2+ channel (RyRC).

Synthesis Analysis

The synthesis of 5-tert-butyl-2-hydroxybenzaldehyde can be achieved using ethyl bromide and 2-tert-butylphenol. It may also be used in the synthesis of the following organic ligands: 5-tert-butyl-2-hydroxybenzaldehyde thiosemicarbazone (THTB), 4-tert-butyl-2-(4,5-dimethyl-1H-imidazol-2-yl)phenol, and 2-tert-butyl-6-(4,5-diphenyl-1H-imidazol-2-yl)phenol.

Molecular Structure Analysis

The molecular formula of 5-tert-butyl-2-hydroxybenzaldehyde is C11H14O2, and its molecular weight is 178.2277. The IUPAC Standard InChI is InChI=1S/C11H14O2/c1-11(2,3)9-4-5-10(13)8(6-9)7-12/h4-7,13H,1-3H3.

Chemical Reactions Analysis

5-tert-Butyl-2-hydroxybenzaldehyde participates in the synthesis of Schiff base appended porphyrazine. It also undergoes condensation reaction with methyl bromoacetate in benzene or dimethoxymethane with or without mercuric chloride as a catalyst.

Physical And Chemical Properties Analysis

5-tert-Butyl-2-hydroxybenzaldehyde has a refractive index of n20/D 1.539 (lit.), a boiling point of 251-252 °C/729 mmHg (lit.), and a density of 1.039 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Structural Characterization

• It serves as a precursor for synthesizing complex compounds, including brominated derivatives, which are explored for their potential in chemical synthesis and materials science. For instance, the synthesis of 5-bromo-3-tert-butyl-2-hydroxybenzaldehyde from it under optimal conditions showcases its role in generating novel brominated compounds (Du Longchao, 2013).
• It has been used to synthesize new oxidovanadium(V) complexes, demonstrating its utility in the preparation of complexes with potential applications in catalysis and materials science (D. Back et al., 2012).

Catalysis and Chemical Reactions

• The compound is integral in the development of catalysts for chemical reactions, such as the Suzuki cross-coupling reaction, indicating its utility in facilitating organic transformations and synthesis of complex molecules (Biyu Wang et al., 2014).
• It has been involved in the synthesis of chalcone derivatives and their evaluation as antioxidants, highlighting its role in the creation of compounds with potential antioxidant activity (Chairul Rijal et al., 2022).

Mechanism of Action

Target of Action

It is known that this compound is a 5-substituted 2-hydroxy aromatic aldehyde .

Mode of Action

It is known that it participates in the synthesis of schiff base appended porphyrazine .

Biochemical Pathways

It is known that this compound is used in the synthesis of various organic ligands .

Pharmacokinetics

It is known that this compound has a molecular weight of 17823 .

Action Environment

It is known that this compound has a boiling point of 251-252 °c/729 mmhg and a density of 1039 g/mL at 25 °C .

Safety and Hazards

5-tert-Butyl-2-hydroxybenzaldehyde causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

5-tert-Butyl-2-hydroxybenzaldehyde is a promising compound for future research due to its antibacterial activity and its use in the preparation of nickel complexes. It also participates in the synthesis of Schiff base appended porphyrazine, which could have potential applications in various fields.

Biochemical Analysis

Biochemical Properties

5-tert-butyl-2-hydroxy-3-methoxybenzaldehyde plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to participate in the synthesis of Schiff base appended porphyrazine . This interaction suggests that this compound can act as a ligand, forming complexes with metal ions and potentially affecting enzymatic activities.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its structural analogs have shown antibacterial activity and have been used in the preparation of nickel complexes . These properties indicate that this compound may affect cellular processes such as protein synthesis and metabolic pathways.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the reaction. The compound’s ability to form Schiff bases suggests that it can interact with amino groups in proteins, potentially altering their structure and function . Additionally, changes in gene expression may occur as a result of these interactions, further influencing cellular activities.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors in its long-term effects on cellular function. Studies have shown that similar compounds can degrade over time, leading to changes in their biological activity . Therefore, it is essential to consider the temporal aspects of this compound when conducting in vitro or in vivo experiments.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antibacterial activity, while higher doses could lead to toxic or adverse effects . It is important to determine the threshold levels at which these effects occur to optimize the compound’s use in research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, its participation in the synthesis of Schiff base appended porphyrazine indicates its role in complex biochemical reactions . Understanding these pathways is crucial for elucidating the compound’s overall impact on cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within cells can significantly affect its biological activity and overall function.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles within the cell . This localization can influence the compound’s interactions with biomolecules and its overall impact on cellular processes.